Cas no 55553-86-1 (potassium 3-methylbutan-2-olate)
55553-86-1 structure
Product Name:potassium 3-methylbutan-2-olate
CAS No:55553-86-1
MF:C5H11KO
MW:126.238542795181
CID:944129
PubChem ID:23689002
Update Time:2025-04-19
potassium 3-methylbutan-2-olate Chemical and Physical Properties
Names and Identifiers
-
- potassium 3-methylbutan-2-olate
- 2-Butanol, 3-methyl-, potassium salt
- 2-Butanol, 3-methyl-, potassium salt (1:1)
- 55553-86-1
- DMERGXDBCIXRCA-UHFFFAOYSA-N
- NS00088054
- DTXSID20890844
- EINECS 259-705-9
- SCHEMBL3285879
-
- Inchi: 1S/C5H11O.K/c1-4(2)5(3)6;/h4-5H,1-3H3;/q-1;+1
- InChI Key: DMERGXDBCIXRCA-UHFFFAOYSA-N
- SMILES: [K+].[O-]C(C)C(C)C
Computed Properties
- Exact Mass: 126.04473
- Monoisotopic Mass: 126.04469645g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 37.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.1Ų
Experimental Properties
- PSA: 23.06
potassium 3-methylbutan-2-olate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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